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N-benzyl-4-oxo-2-sulfanylidene-3-[3-(trifluoromethyl)phenyl]-1H-quinazoline-7-carboxamide N-benzyl-4-oxo-2-sulfanylidene-3-[3-(trifluoromethyl)phenyl]-1H-quinazoline-7-carboxamide Qc1 is a reversible, non-competitive inhibitor of threonine dehydrogenase (TDH).
Brand Name: Vulcanchem
CAS No.: 403718-45-6
VCID: VC0540793
InChI: InChI=1S/C23H16F3N3O2S/c24-23(25,26)16-7-4-8-17(12-16)29-21(31)18-10-9-15(11-19(18)28-22(29)32)20(30)27-13-14-5-2-1-3-6-14/h1-12H,13H2,(H,27,30)(H,28,32)
SMILES: C1=CC=C(C=C1)CNC(=O)C2=CC3=C(C=C2)C(=O)N(C(=S)N3)C4=CC=CC(=C4)C(F)(F)F
Molecular Formula: C23H16F3N3O2S
Molecular Weight: 455.5 g/mol

N-benzyl-4-oxo-2-sulfanylidene-3-[3-(trifluoromethyl)phenyl]-1H-quinazoline-7-carboxamide

CAS No.: 403718-45-6

Cat. No.: VC0540793

Molecular Formula: C23H16F3N3O2S

Molecular Weight: 455.5 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

N-benzyl-4-oxo-2-sulfanylidene-3-[3-(trifluoromethyl)phenyl]-1H-quinazoline-7-carboxamide - 403718-45-6

Specification

Description Qc1 is a reversible, non-competitive inhibitor of threonine dehydrogenase (TDH).
CAS No. 403718-45-6
Molecular Formula C23H16F3N3O2S
Molecular Weight 455.5 g/mol
IUPAC Name N-benzyl-4-oxo-2-sulfanylidene-3-[3-(trifluoromethyl)phenyl]-1H-quinazoline-7-carboxamide
Standard InChI InChI=1S/C23H16F3N3O2S/c24-23(25,26)16-7-4-8-17(12-16)29-21(31)18-10-9-15(11-19(18)28-22(29)32)20(30)27-13-14-5-2-1-3-6-14/h1-12H,13H2,(H,27,30)(H,28,32)
Standard InChI Key IFNVTSPDMUUAFY-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)CNC(=O)C2=CC3=C(C=C2)C(=O)N(C(=S)N3)C4=CC=CC(=C4)C(F)(F)F
Canonical SMILES C1=CC=C(C=C1)CNC(=O)C2=CC3=C(C=C2)C(=O)N(C(=S)N3)C4=CC=CC(=C4)C(F)(F)F
Appearance Solid powder

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